N-(1-Cyanocyclohexyl)-3,6-dimethyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: N-(1-cyanocyclohexyl)-3,6-dimethyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C16H18N4O2/c1-10-8-12(13-11(2)20-22-15(13)18-10)14(21)19-16(9-17)6-4-3-5-7-16/h8H,3-7H2,1-2H3,(H,19,21)
• InChI Key: KAHUPDPNPQNYON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NOC2=N1)C)C(=O)NC3(CCCCC3)C#N
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

Oxazolo[5,4-b]pyridine derivatives are a class of heterocyclic compounds that have been studied for their various biological activities. They are structurally similar to many drugs, especially antiviral and anticancer ones, with DNA bases such as adenine and guanine.

Synthesis Analysis

The synthesis of oxazolo[4,5-b]pyridine derivatives has been discussed in recent approaches. The synthesis usually involves the annulation of a pyridine ring to 4-aminoisoxazoles and isoxazole ring closure in functionalized pyridine derivatives.

Molecular Structure Analysis

The molecular structure of oxazolo[4,5-b]pyridine derivatives is characterized by a bicyclic heterocyclic aromatic compound with three nitrogen atoms located at specific positions. The structure allows modifications at several positions, providing opportunities for the synthesis of a combinatorial library of new molecular entities.

Chemical Reactions Analysis

The chemical reactions involving oxazolo[4,5-b]pyridine derivatives are diverse. For instance, addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C afforded 2-substituted pyridines in good yields.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxazolo[4,5-b]pyridine derivatives can be influenced by the specific substituents on the molecule. For instance, the excited-state intramolecular charge transfer of these derivatives was investigated using time-dependent density functional theory.

Mechanism of Action

The mechanism of action of oxazolo[4,5-b]pyridine derivatives can vary depending on the specific compound and its biological target. Some derivatives have been studied as inhibitors of cytochrome P450 CYP17, which is responsible for the biosynthesis of precursors of both androgens and estrogen.

Future Directions

The future directions in the study of oxazolo[4,5-b]pyridine derivatives could involve the development of new synthetic methods, exploration of their biological activities, and their potential applications in drug design and medicinal chemistry.